Cas no 945244-07-5 (1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid)

1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid structure
945244-07-5 structure
Product Name:1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
CAS No:945244-07-5
MF:C11H9NO3
MW:203.194062948227
CID:2138707
Update Time:2023-08-04

1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
    • MRBYETGWOTWPIY-UHFFFAOYSA-N
    • Cyclopropanecarboxylic acid, 1-(5-benzoxazolyl)-
    • 1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
    • Inchi: 1S/C11H9NO3/c13-10(14)11(3-4-11)7-1-2-9-8(5-7)12-6-15-9/h1-2,5-6H,3-4H2,(H,13,14)
    • InChI Key: MRBYETGWOTWPIY-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC3=C(C=2)N=CO3)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Topological Polar Surface Area: 63.3
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